Cas no 80029-31-8 (Benzoic acid, 4-(formylamino)-3-methyl-)

• Product Name: Benzoic acid, 4-(formylamino)-3-methyl-
• CAS No: 80029-31-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 706465
• PubChem ID: 54283721
• Update Time: 2025-04-19

Benzoic acid, 4-(formylamino)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(formylamino)-3-methyl-
• 4-formamido-3-methylbenzoic acid
• 80029-31-8
• DTXSID90710308

• Inchi： 1S/C9H9NO3/c1-6-4-7(9(12)13)2-3-8(6)10-5-11/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： RSPQNJOCAGOGBB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)NC=O)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų